
Preliminary Efficacy of LH-846: A Preclinical
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LH-846

Cat. No.: B1675232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: LH-846 is a novel small molecule inhibitor identified as a potent and selective

modulator of the circadian rhythm. This document provides a technical summary of the

preliminary, preclinical data on the efficacy of LH-846, focusing on its mechanism of action and

its effects in in-vitro models. The information presented herein is intended for research

purposes only, as LH-846 is an experimental compound and not approved for human or

veterinary use.[1]

Core Quantitative Data
The primary efficacy of LH-846 has been characterized by its inhibitory activity against Casein

Kinase 1 delta (CK1δ) and its impact on the circadian period in a human cell line.

Parameter Value Cell Line/System Reference

CK1δ IC50 290 nM In vitro kinase assay [2]

CK1ε IC50 1.3 µM In vitro kinase assay [2]

CK1α IC50 2.5 µM In vitro kinase assay [2]

CK2 Activity No inhibition In vitro kinase assay [2]
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Mechanism of Action: Targeting the Circadian Clock
LH-846 exerts its biological effects by selectively inhibiting Casein Kinase 1 delta (CK1δ), a key

enzyme in the regulation of the mammalian circadian clock.[2][3] The core mechanism involves

the following steps:

Inhibition of CK1δ: LH-846 directly binds to and inhibits the enzymatic activity of CK1δ.[2]

Stabilization of PER1 Protein: This inhibition prevents the CK1δ-dependent phosphorylation

of the Period (PER1) protein.[2][3]

Delayed Degradation: As phosphorylation marks PER1 for subsequent degradation, the

action of LH-846 leads to the stabilization and accumulation of PER1.[2][3]

Period Lengthening: The increased stability of PER1, a core component of the

transcriptional-translational feedback loop that drives the circadian rhythm, results in a

lengthening of the circadian period.[2][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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